(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
Overview
Description
“(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1184986-84-2 . It has a molecular weight of 149.58 and its IUPAC name is (5-methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride . It is typically stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H7N3O.ClH/c1-3-6-4(2-5)7-8-3;/h2,5H2,1H3;1H . This indicates the presence of a 5-membered ring containing 3 nitrogen atoms and an oxygen atom, with a methyl group attached to one of the nitrogen atoms.Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . The storage temperature is normal and it should be stored in an inert atmosphere, between 2-8C .Scientific Research Applications
a. Ataluren (Translarna): Ataluren is used for the treatment of Duchenne muscular dystrophy and other diseases caused by nonsense mutations. It acts by promoting read-through of premature stop codons in mRNA, allowing for the synthesis of functional proteins .
b. Azilsartan: Azilsartan is an antihypertensive medication that belongs to the angiotensin II receptor antagonist class. It helps regulate blood pressure by blocking the effects of angiotensin II .
c. Opicapone: Opicapone is approved as adjunctive therapy for Parkinson’s disease. It inhibits catechol-O-methyltransferase (COMT), thereby prolonging the effects of levodopa and reducing motor fluctuations .
d. Selective Inhibitors of Carbonic Anhydrase Isoforms: Certain 1,2,4-oxadiazole derivatives act as selective inhibitors of human carbonic anhydrase isoforms, which are relevant in cancer therapy .
e. Age-Related Disease Agents: These heterocycles have potential applications in treating age-related diseases .
f. Antimicrobials: Some 1,2,4-oxadiazoles exhibit antimicrobial properties .
g. Peroxisome Proliferator-Activated Receptor α/δ (PPARα/δ) Dual Agonists: Novel 1,2,4-oxadiazoles have been developed as dual agonists for PPARα/δ, which play a role in lipid metabolism .
h. Sirtuin 2 Inhibitors: Sirtuin 2 inhibitors are being explored for their potential in modulating cellular processes related to aging and longevity .
Other Applications
Beyond medicinal uses, 1,2,4-oxadiazoles find applications in various fields:
a. Energetic Materials: These compounds have been utilized in the development of energetic materials .
b. Fluorescent Dyes: 1,2,4-oxadiazoles serve as building blocks for fluorescent dyes .
c. Organic Light-Emitting Diodes (OLEDs): Their unique electronic properties make them valuable for OLEDs .
d. Sensors: 1,2,4-oxadiazoles are employed in sensor technology .
e. Insecticides: Certain derivatives exhibit insecticidal properties .
f. Organic Synthesis: Due to their low aromaticity and the presence of a weak O–N bond, 1,2,4-oxadiazoles can rearrange into other heterocycles, making them useful in organic synthesis .
Safety and Hazards
The compound has been classified with the signal word ‘Warning’ and is associated with the hazard statement H302 . Precautionary measures include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It’s worth noting that oxadiazole derivatives have been reported to exhibit significant anti-cancer activity and show anti-inflammatory, analgesic, diabetic, immunosuppressive, α,β 3 -receptor antagonist, antimicrobial, anti-helminthic, histamine-h3 and antiparasitic properties .
Mode of Action
Some reports suggest that oxadiazoles possibly target NF-κB signaling pathway to induce their anticancer activity .
Biochemical Pathways
Given the potential targeting of the nf-κb signaling pathway, it can be inferred that the compound may influence cell proliferation, survival, and immune responses .
Pharmacokinetics
It is known that the compound is a grey crystalline powder, insoluble in water, n -hexane, and has good solubility in tetrahydrofuran, dimethylformamide, methanol, ethanol, isopropanol, and dimethyl sulfoxide .
Result of Action
Given its potential anti-cancer and other therapeutic properties, it can be inferred that the compound may induce cell death or inhibit cell proliferation in certain cancer cells .
Action Environment
The compound is stored in an inert atmosphere at 2-8°C . Environmental factors such as temperature, pH, and the presence of other substances could potentially influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
(5-methyl-1,2,4-oxadiazol-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O.ClH/c1-3-6-4(2-5)7-8-3;/h2,5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMGNTVSNOHHGFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673787 |
Source
|
| Record name | 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54435-03-9, 1184986-84-2 |
Source
|
| Record name | 1-(5-Methyl-1,2,4-oxadiazol-3-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90673787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5-methyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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